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Compound of Interest

Compound Name: 1-Chloro-3-fluorobenzene

Cat. No.: B165101

This guide provides immediate, essential safety and logistical information for handling 1-
Chloro-3-fluorobenzene (CAS No: 625-98-9). It is intended for researchers, scientists, and
drug development professionals to ensure safe laboratory operations and proper disposal.

Chemical Properties and Safety Data

1-Chloro-3-fluorobenzene is a highly flammable liquid and vapor that can cause skin, eye,
and respiratory irritation.[1][2][3] It is crucial to handle this chemical with appropriate safety
measures in a well-ventilated area.[4][5]
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Property Value

Molecular Formula CeHaCIF

Molecular Weight 130.55 g/mol [1]

Appearance Colorless to light-yellow liquid[6][7]
Boiling Point 126-138 °C[1][6]

Melting Point -46 °C to -48 °C[6]

Density 1.219 - 1.258 g/mL at 25 °C[1][6]
Flash Point 18 °C - 20 °C (closed cup)[1][8][9]
Vapor Pressure 1.5 - 13.5 mmHg at 25 °C[6][8]
Solubility in Water Insoluble[6]

Operational Plan for Safe Handling

1. Engineering Controls:

¢ Always handle 1-Chloro-3-fluorobenzene in a well-ventilated area, preferably within a
chemical fume hood.[2][4][5]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[2][10]

o Use explosion-proof electrical, ventilating, and lighting equipment.[2][10]
o All metal parts of the equipment must be grounded to prevent static electricity discharge.[2]
2. Personal Protective Equipment (PPE):

e Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face
protection regulations (29 CFR 1910.133) or European Standard EN166.[2][5][10] A face
shield is required when handling larger quantities or when there is a splash hazard.[8][11]
[12]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/162299
https://www.chlorobenzene.ltd/products/chlorobenzene/1-chloro-3-fluorobenzene-cas-2106-02-7.html
https://www.chemimpex.com/products/45717
https://www.sigmaaldrich.com/HK/zh/product/aldrich/162299
https://www.chlorobenzene.ltd/products/chlorobenzene/1-chloro-3-fluorobenzene-cas-2106-02-7.html
https://www.chlorobenzene.ltd/products/chlorobenzene/1-chloro-3-fluorobenzene-cas-2106-02-7.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/162299
https://www.chlorobenzene.ltd/products/chlorobenzene/1-chloro-3-fluorobenzene-cas-2106-02-7.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/162299
https://www.chemsrc.com/en/cas/625-98-9_888372.html
https://bg.cpachem.com/msds?num=SB42620&dnl=sd_-_1-Chloro-3-fluorobenzene_CAS_625-98-9_%28SB42620%29_%28EU%29.pdf
https://www.chlorobenzene.ltd/products/chlorobenzene/1-chloro-3-fluorobenzene-cas-2106-02-7.html
https://www.chemsrc.com/en/cas/625-98-9_888372.html
https://www.chlorobenzene.ltd/products/chlorobenzene/1-chloro-3-fluorobenzene-cas-2106-02-7.html
https://www.benchchem.com/product/b165101?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA13123&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/1-bromo-2-chloro-3-fluorobenzene-pd180713149600.html
https://www.chemicalbook.com/ProductMSDSDetailCB2207793_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA13123&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC208200250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13123&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC208200250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13123&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13123&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ProductMSDSDetailCB2207793_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC208200250&countryCode=US&language=en
https://www.chemsrc.com/en/cas/625-98-9_888372.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/162299
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Skin Protection: Wear chemically impermeable gloves.[4] Appropriate protective clothing
should also be worn to prevent skin exposure.[5] A flame-resistant lab coat is recommended.
[12]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a
NIOSH or European Standard EN 149 approved respirator with an appropriate filter cartridge
(e.q., type ABEK).[5][8][11] A full-face respirator may be necessary in certain situations.[8]

. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[4][5]
Do not breathe vapors or mist.[2][5]
Keep the container tightly closed when not in use.[2][5][13]

Keep away from heat, sparks, open flames, and other sources of ignition.[2][5][9] Use only
non-sparking tools.[2][4]

Wash hands thoroughly after handling.[2][5]

. Storage:

Store in a cool, dry, and well-ventilated area designated for flammable liquids.[5][6][10]
Keep containers tightly sealed.[2][6][10]

Store away from incompatible substances such as strong oxidizing agents, strong acids, and
bases.[2][6][10]

Protect from direct sunlight.[10]

Emergency First Aid Protocols

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the
person is not breathing, provide artificial respiration. Seek immediate medical attention.[4][5]
[10] Do not use mouth-to-mouth resuscitation if the chemical was inhaled.[4]
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Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek medical attention if irritation occurs.[2]

[415]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[2][4][5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the victim is conscious
and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[4][5]

Disposal Plan

1

. Waste Characterization and Segregation:

Waste containing 1-Chloro-3-fluorobenzene must be treated as hazardous waste.
Do not mix it with other waste streams unless compatibility is confirmed.[14]

Keep in suitable, closed, and properly labeled containers for disposal.[2][10][14]

. Spill Cleanup:

In case of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[4]
Remove all sources of ignition.[2][5]

Absorb the spill with an inert, non-combustible material such as dry sand, earth, or silica gel.
[2][5][10]

Use spark-proof tools to collect the absorbed material and place it into a chemical waste
container for disposal.[2][5][10]

Do not allow the spill to enter drains or water systems.[2][9]

. Disposal Procedure:
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o Dispose of the chemical waste through an approved and licensed waste disposal contractor.
[2][10]

o Follow all local, regional, and national hazardous waste regulations to ensure complete and
accurate classification and disposal.[9][10]

e Ensure empty containers are "RCRA empty" by removing all possible material. Deface the
original label and dispose of the container according to your institution's policies, which may
include regular trash or recycling after proper cleaning.[14]
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Workflow for Handling 1-Chloro-3-fluorobenzene

Start: Prepare for Handling

l

Handle in Fume Hood
- Use non-sparking tools
- Keep away from ignition sources

Potential Incident

Store Properly
- Cool, dry, well-ventilated area Spill or Exposure Occurs
- Tightly sealed container

Exposure

Spill Cleanup Procedure Provide First Aid
- Evacuate & Ventilate - Inhalation: Fresh air
Dispose of unused chemical - Remove ignition sources - Skin: Wash with soap/water
- Absorb with inert material - Eyes: Flush with water
- Collect in waste container - Ingestion: Do NOT induce vomiting

End of Operation

Dispose of Waste
- Use approved contractor Seek Immediate Medical Attention
- Follow all regulations

Click to download full resolution via product page
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Caption: Workflow for the safe handling and emergency response for 1-Chloro-3-

fluorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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